Cas no 1352723-51-3 (2-bromo-8-methyl-1,2,4triazolo1,5-apyridine)

• Product Name: 2-bromo-8-methyl-1,2,4triazolo1,5-apyridine
• CAS No: 1352723-51-3
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• MDL: MFCD20921525
• CID: 1028754
• PubChem ID: 71711007
• Update Time: 2025-05-24

2-bromo-8-methyl-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-8-methyl-[1,2,4]triazolo[1,5-a]pyridine
• BS-26648
• 2-Bromo-8-methyl[1,2,4]triazolo[1,5-a]pyridine
• SCHEMBL20605113
• MFCD20921525
• s11325
• CS-0209844
• 1352723-51-3
• 2-Bromo-8-methyl-[1,2,4]triazolo[1,5-a]pydidine
• DTXSID00856701
• DB-376995
• CEC72351
• 2-bromo-8-methyl-1,2,4triazolo1,5-apyridine

• MDL： MFCD20921525
• Inchi： 1S/C7H6BrN3/c1-5-3-2-4-11-6(5)9-7(8)10-11/h2-4H,1H3
• InChI Key： ZOAJIYWYENWDIK-UHFFFAOYSA-N
• SMILES： BrC1=NN2C=CC=C(C)C2=N1

Computed Properties

• Exact Mass: 210.97451g/mol
• Monoisotopic Mass: 210.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 2-bromo-8-methyl-1,2,4triazolo1,5-apyridine

2-Bromo-8-Methyl-1,2,4-Triazolo[1,5-A]Pyridine

2-Bromo-8-Methyl-1,2,4-Triazolo[1,5-A]Pyridine is a heterocyclic compound with the CAS number 1352723-51-3. This compound belongs to the class of triazolopyridines, which are known for their unique electronic properties and potential applications in various fields such as pharmacology, materials science, and organic synthesis. The structure of this compound consists of a pyridine ring fused with a 1,2,4-triazole ring system. The presence of a bromine atom at position 2 and a methyl group at position 8 introduces specific functional groups that can influence its chemical reactivity and physical properties.

The synthesis of 2-Bromo-8-Methyl-1,2,4-Triazolo[1,5-A]Pyridine typically involves multi-step organic reactions. One common approach is the condensation of an appropriate brominated pyridine derivative with a triazole precursor under specific reaction conditions. Recent advancements in synthetic chemistry have enabled the development of more efficient and selective methods for constructing such heterocyclic systems. For instance, the use of microwave-assisted synthesis or transition metal-catalyzed coupling reactions has been reported to enhance the yield and purity of this compound.

One of the most significant applications of 2-Bromo-8-Methyl-1,2,4-Triazolo[1,5-A]Pyridine lies in its role as an intermediate in drug discovery. The triazolopyridine framework is often exploited in medicinal chemistry due to its ability to modulate various biological targets. Recent studies have highlighted its potential as a lead compound for developing inhibitors against enzymes involved in cancer pathways or neurodegenerative diseases. For example, researchers have demonstrated that derivatives of this compound can exhibit potent inhibitory activity against protein kinases or histone deacetylases (HDACs), making them promising candidates for therapeutic intervention.

In addition to its pharmacological applications, 2-Bromo-8-Methyl-1,2,4-Triazolo[1,5-A]Pyridine has also found utility in materials science. Its aromaticity and heteroatom-rich structure make it suitable for use in organic electronics. Recent investigations have explored its potential as a building block for constructing π-conjugated materials or as an additive in polymer blends to enhance their electrical properties. For instance, studies have shown that incorporating this compound into polymeric matrices can improve charge transport efficiency in organic photovoltaic devices.

The bromine substituent at position 2 plays a critical role in determining the electronic characteristics of 2-Bromo-8-Methyl-1,2,4-Triazolo[1,5-A]Pyridine. Bromine's electronegativity introduces electron-withdrawing effects that can influence the compound's redox potential and reactivity towards nucleophilic or electrophilic attack. This makes it a valuable substrate for further functionalization in organic synthesis. For example, substitution reactions at the brominated position can lead to the introduction of diverse functional groups such as hydroxyls or alkoxy groups

Furthermore,the methyl group at position 8 provides steric bulk and contributes to the overall stability of the molecule. This substitution pattern is particularly advantageous for tuning solubility and bioavailability when designing drug-like molecules.

Recent research has also focused on understanding the photophysical properties of 2-Bromo-8-Methyl-1,zTriazolo[1,zA]Pyridine. Studies employing advanced spectroscopic techniques such as UV-vis spectroscopy and fluorescence microscopy have revealed insights into its excited-state dynamics and emission characteristics.

In conclusion,z-Bromo-z,Methyl-z,z,z-Triazolo[z,z-A]Pyridine stands out as a versatile building block with applications spanning multiple disciplines.The combination of its unique structural features,the availability of efficient synthetic methods,and its potential for further functionalization positions it as an important molecule in contemporary chemical research.